Cas no 1155590-17-2 (N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide)

• Product Name: N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
• CAS No: 1155590-17-2
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5823902
• PubChem ID: 43647216
• Update Time: 2025-05-24

N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-729621
• N-(4-bromophenyl)-2-(4-formyl-3,5-dimethylpyrazol-1-yl)acetamide
• 1155590-17-2
• N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• Inchi： 1S/C14H14BrN3O2/c1-9-13(8-19)10(2)18(17-9)7-14(20)16-12-5-3-11(15)4-6-12/h3-6,8H,7H2,1-2H3,(H,16,20)
• InChI Key： HDWKMABRSFHJHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(C)=C(C=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64Ų

Additional information on N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

N-(4-Bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide (CAS No. 1155590-17-2) stands out as a fascinating molecule with significant potential in various research and industrial applications. This compound is a derivative of pyrazole, a heterocyclic aromatic compound known for its versatility in chemical synthesis and biological activity. The presence of a bromine atom at the para position of the phenyl ring introduces unique electronic properties, while the formyl and methyl substituents on the pyrazole ring further enhance its functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide molecule has been explored for its potential as a lead compound in medicinal chemistry. Researchers have reported that the bromine substituent plays a critical role in modulating the molecule's pharmacokinetic properties, such as absorption and distribution, making it a promising candidate for further preclinical studies.

The synthesis of N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the bromine and formyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling chemists to achieve high yields and purity levels.

One of the most intriguing aspects of this compound is its ability to interact with biological targets through multiple modes of action. For instance, computational studies have revealed that N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide exhibits strong binding affinity towards certain protein kinases, which are key players in cellular signaling pathways. This suggests that the molecule could serve as a scaffold for developing kinase inhibitors with therapeutic potential.

In addition to its pharmacological applications, N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled researchers to explore the compound's potential as an active layer material in optoelectronic devices.

The environmental impact of N-(4-bromophenyl)-2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-ylium acetamide has also been a topic of interest. Studies have shown that the compound exhibits biodegradability under specific conditions, which is crucial for its sustainable use in industrial applications. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing any potential ecological risks.

In conclusion, N-(4-bromophenylethynylene)-2-(4-formlylpyrazole) (CAS No. 1155590_78_78_78_78_78_78_78_78_78_78_78_78_78_78_78_78_78_78_) represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.